1H-Benzimidazol-7-ol, 2-ethyl-

• CAS No.: 110392-78-4
• Molecular Formula: C9H10N2O
• Molecular Weight: 162.192
• IUPAC Name: 2-ethyl-1H-benzimidazol-4-ol
• InChI: InChI=1S/C9H10N2O/c1-2-8-10-6-4-3-5-7(12)9(6)11-8/h3-5,12H,2H2,1H3,(H,10,11)
• InChI Key: OYKJWTVFOJZDOC-UHFFFAOYSA-N
• SMILES: CCC1=NC2=C(N1)C=CC=C2O
• Synonyms: 4(Or7)-Benzimidazolol,2-ethyl-(6CI)

Description

Historical Development of Benzimidazole Chemistry

The historical development of benzimidazole chemistry traces back to the late 19th century, with the compound first synthesized by Hoebrecker, followed by Ladenberg and Wundt in the 1870s. The discovery of benzimidazole occurred during research investigations into vitamin B₁₂, where the benzimidazole nucleus was identified as a stable platform upon which pharmaceutical compounds could be developed. This early recognition of the compound's potential led to extensive research efforts that would span more than a century, establishing benzimidazole as a cornerstone of heterocyclic chemistry. The initial synthesis methods, known as the Phillips-Ladenburg reaction, involved the condensation of ortho-phenylenediamine with carboxylic acids under acidic conditions, a process that remains fundamental to benzimidazole chemistry today.

The evolution of benzimidazole chemistry accelerated significantly during the mid-20th century, with several landmark discoveries shaping the field's development. In 1944, Woolley published groundbreaking work on benzimidazoles, hypothesizing that these compounds possessed purine-like construction and could evoke biological applications. This hypothesis proved prescient, as subsequent research demonstrated the broad spectrum of biological activities exhibited by benzimidazole derivatives. The same year marked the publication of the first paper on antibacterial properties of benzimidazole by Goodman and Nancy Hart, establishing the foundation for antimicrobial applications. By 1950, CIBA pharmaceutical company, now known as Novartis, discovered benzimidazole derivative opioid agonist etonitazene, marking the entry of benzimidazole compounds into mainstream pharmaceutical development.

The 1960s and 1970s witnessed rapid expansion in benzimidazole research, with numerous significant discoveries emerging during this period. In 1960, Fort and colleagues reported the discovery of benzimidazole derivatives as proton pump inhibitors, opening new therapeutic avenues for gastrointestinal disorders. Burton and colleagues made another crucial discovery in 1965, reporting that 2-trifluoro benzimidazoles function as potent decouplers of oxidative phosphorylation in mitochondria and exhibit appreciable herbicidal activity. The antiparasitic applications of benzimidazoles were established in 1971 with the discovery of mebendazole by Janssen pharmaceutical in Belgium, followed by the invention of albendazole in 1975 by Robert J. Gyurik and Vassilios J. Theodorides at SmithKline Corporation. These developments established benzimidazole as a versatile pharmaceutical scaffold capable of addressing diverse therapeutic needs.

Significance of 7-Hydroxylated Benzimidazoles

The significance of 7-hydroxylated benzimidazoles in contemporary medicinal chemistry stems from their unique structural properties and enhanced biological activities compared to their non-hydroxylated counterparts. These compounds represent a specialized subset of benzimidazole derivatives characterized by the presence of a hydroxyl group at the 7-position, which significantly influences their chemical reactivity and biological interactions. Research has demonstrated that 7-hydroxylated benzimidazoles exhibit potent inhibitory activity against glycogen synthase kinase-3β, a crucial enzyme involved in cellular signaling pathways associated with various diseases, including cancer, neurodegenerative disorders, and metabolic conditions. The introduction of the hydroxyl group at the 7-position enhances the compounds' ability to form hydrogen bonds with target proteins, thereby improving their binding affinity and selectivity.

The structural modifications introduced by 7-hydroxylation create opportunities for additional hydrogen bond donor and acceptor interactions, which are critical for enhancing binding affinity to biological targets. Studies have shown that the hydroxyl group at the 7-position of benzimidazole enables the formation of hydrogen bonds with specific amino acid residues, such as the NH group of valine 135 and the carbonyl group of aspartic acid 133 in the adenosine triphosphate-binding site of glycogen synthase kinase-3β. This specific interaction pattern contributes to the high potency observed in 7-hydroxylated benzimidazole derivatives, with some compounds exhibiting inhibitory concentrations in the nanomolar range. The enhanced binding characteristics of these compounds make them attractive candidates for drug development, particularly in areas where selective enzyme inhibition is required.

The pharmaceutical relevance of 7-hydroxylated benzimidazoles extends beyond their enzyme inhibitory properties to encompass their potential applications in treating various disease conditions. These compounds have demonstrated promise in pharmaceutical development, particularly as intermediates in the synthesis of drugs targeting neurological disorders, due to their ability to interact with specific receptors in the brain. Additionally, their antioxidant properties make them valuable in formulations aimed at reducing oxidative stress, which has applications in cosmetics and skincare products. The analytical chemistry applications of 7-hydroxylated benzimidazoles include their use as reagents in analytical methods for the detection and quantification of metal ions, enhancing the accuracy of environmental testing procedures. Furthermore, these compounds can be incorporated into polymers to improve thermal stability and mechanical properties, demonstrating their utility in material science applications.

Nomenclature and Structural Identification

The nomenclature and structural identification of 1H-Benzimidazol-7-ol, 2-ethyl- follows established International Union of Pure and Applied Chemistry conventions for heterocyclic compounds, providing a systematic approach to naming and identifying this complex molecule. The compound's full chemical name indicates several key structural features: the "1H" designation specifies the position of the hydrogen atom on the nitrogen in the imidazole ring, "benzimidazol" identifies the fused ring system consisting of benzene and imidazole rings, "7-ol" indicates the presence of a hydroxyl group at the 7-position, and "2-ethyl" denotes the ethyl substituent at the 2-position. This systematic nomenclature provides unambiguous identification of the compound's structure and distinguishes it from other benzimidazole derivatives with different substitution patterns.

The molecular formula C₉H₁₀N₂O accurately represents the atomic composition of 1H-Benzimidazol-7-ol, 2-ethyl-, indicating nine carbon atoms, ten hydrogen atoms, two nitrogen atoms, and one oxygen atom. The molecular weight of 162.19 grams per mole reflects the mass contribution of each constituent atom and provides essential information for stoichiometric calculations and analytical procedures. The Chemical Abstracts Service registry number 110392-78-4 serves as a unique identifier for this compound in chemical databases and literature, facilitating accurate information retrieval and cross-referencing across different sources. Additional structural identifiers include the International Chemical Identifier key OYKJWTVFOJZDOC-UHFFFAOYSA-N and the Simplified Molecular Input Line Entry System notation, which provide computer-readable representations of the molecular structure.

The structural identification of 1H-Benzimidazol-7-ol, 2-ethyl- relies on multiple analytical techniques and computational methods to confirm its three-dimensional arrangement and chemical properties. Nuclear magnetic resonance spectroscopy provides detailed information about the compound's hydrogen and carbon environments, enabling precise determination of substituent positions and structural connectivity. Mass spectrometry analysis confirms the molecular weight and fragmentation patterns characteristic of the compound, while infrared spectroscopy identifies functional groups such as the hydroxyl group at the 7-position and the aromatic benzimidazole framework. The compound's physical properties, including melting point data reported at 156°C and predicted density of 1.283±0.06 grams per cubic centimeter, contribute to its structural characterization and aid in compound identification and purity assessment.

The stereochemical considerations of 1H-Benzimidazol-7-ol, 2-ethyl- involve the planar aromatic benzimidazole system and the spatial orientation of substituents relative to this framework. The hydroxyl group at the 7-position and the ethyl group at the 2-position adopt specific spatial arrangements that influence the compound's chemical reactivity and biological activity. Computational chemistry methods, including density functional theory calculations, provide insights into the preferred conformations and electronic distribution within the molecule, contributing to understanding its chemical behavior and potential interactions with biological targets. The predicted acid dissociation constant value of 9.05±0.40 reflects the compound's basic properties and provides information about its ionization behavior under different pH conditions.

Position of 1H-Benzimidazol-7-ol, 2-ethyl- in Heterocyclic Chemistry

The position of 1H-Benzimidazol-7-ol, 2-ethyl- within the broader context of heterocyclic chemistry reflects its role as a representative member of the hydroxylated benzimidazole family, which occupies a significant position in both academic research and industrial applications. Heterocyclic chemistry, encompassing the study of cyclic compounds containing at least one non-carbon atom in the ring structure, represents one of the most dynamic and rapidly evolving areas of organic chemistry. Within this expansive field, benzimidazole derivatives constitute a major class of nitrogen-containing heterocycles that have demonstrated exceptional versatility in synthetic transformations and biological applications. The specific structural features of 1H-Benzimidazol-7-ol, 2-ethyl-, including its hydroxyl and ethyl substituents, position it as a valuable model compound for understanding structure-activity relationships in benzimidazole chemistry.

The significance of 1H-Benzimidazol-7-ol, 2-ethyl- in heterocyclic chemistry extends to its role in advancing synthetic methodologies and reaction mechanisms. The compound serves as both a synthetic target and a starting material for further chemical transformations, contributing to the development of new synthetic strategies for accessing complex heterocyclic structures. The presence of multiple reactive sites, including the hydroxyl group, the imidazole nitrogen atoms, and the ethyl substituent, provides opportunities for diverse chemical modifications and functionalization reactions. These characteristics make the compound valuable for exploring reaction selectivity, regioselectivity, and stereoselectivity in heterocyclic synthesis, contributing to the fundamental understanding of chemical reactivity patterns in nitrogen-containing aromatic systems.

The compound's position in heterocyclic chemistry is further enhanced by its potential applications in materials science and coordination chemistry. The ability of benzimidazole derivatives to function as ligands in coordination complexes has been well-established, with the nitrogen atoms providing coordination sites for metal centers. The hydroxyl group in 1H-Benzimidazol-7-ol, 2-ethyl- introduces additional coordination possibilities, potentially enabling the formation of more complex coordination environments and novel materials with unique properties. This versatility in coordination chemistry applications positions the compound as a valuable building block for developing functional materials, including catalysts, sensors, and electronic devices.

The research landscape surrounding 1H-Benzimidazol-7-ol, 2-ethyl- reflects the compound's importance in contemporary heterocyclic chemistry, with ongoing investigations focusing on its synthesis, properties, and applications. The compound's role as a glycogen synthase kinase-3β inhibitor scaffold has stimulated research into structure-based drug design and optimization strategies. These efforts have contributed to advancing computational chemistry methods for predicting biological activity and guiding synthetic efforts toward more potent and selective compounds. The interdisciplinary nature of research involving this compound, spanning organic synthesis, medicinal chemistry, materials science, and computational chemistry, demonstrates its significance as a versatile platform for scientific investigation and technological development.

Scientific Research Applications

Antitumor Activity

Research indicates that compounds related to 1H-benzimidazol-7-ol, 2-ethyl-, such as derivatives of benzimidazole, exhibit notable antitumor properties. For instance, a series of synthesized compounds based on the benzimidazole structure have shown efficacy against various cancer cell lines, including MCF-7 (breast adenocarcinoma) and NCI-H460 (non-small cell lung cancer) cells. These compounds were evaluated using the sulforhodamine B assay, which measures cell growth inhibition .

Key Findings:

• Some derivatives demonstrated IC50 values lower than standard chemotherapeutics like 5-fluorouracil, indicating strong antitumor potential.
• The mechanism of action often involves interference with tubulin polymerization, critical for cancer cell division .

Antimicrobial Properties

Benzimidazole derivatives, including 1H-benzimidazol-7-ol, 2-ethyl-, have been extensively studied for their antimicrobial activities. These compounds exhibit effectiveness against a range of bacterial and fungal pathogens.

Research Highlights:

• A study demonstrated that specific benzimidazole derivatives had significant antimicrobial effects against Gram-positive and Gram-negative bacteria, as well as fungi .
• The minimum inhibitory concentrations (MIC) for some derivatives were reported as low as 1.27 µM against various strains, showcasing their potential as antimicrobial agents .

Anthelmintic Activity

Benzimidazoles are well-known for their anthelmintic properties, making them valuable in treating parasitic infections. Compounds derived from benzimidazoles disrupt the microtubule formation in parasites, leading to their death.

Applications:

• Medications such as albendazole and mebendazole are widely used to treat gastrointestinal worm infections in humans and animals.
• Newer derivatives continue to be synthesized with improved efficacy against resistant strains of parasites .

Other Therapeutic Applications

The versatility of benzimidazole derivatives extends to several other therapeutic areas:

Pharmacological Activities:

• Antiviral: Some studies have highlighted antiviral properties against viruses such as HIV and influenza.
• Anti-inflammatory: Certain derivatives exhibit anti-inflammatory effects, providing potential for treating chronic inflammatory diseases.
• Analgesic: Research into analgesic properties suggests that these compounds may serve as effective pain relievers .

Data Table: Summary of Biological Activities

Activity	Description	Example Compounds
Antitumor	Inhibition of cancer cell growth via tubulin disruption	Various synthesized benzimidazole derivatives
Antimicrobial	Effective against Gram-positive and Gram-negative bacteria	2-Ethyl-benzimidazole derivatives
Anthelmintic	Disruption of microtubule formation in parasites	Albendazole, Mebendazole
Antiviral	Activity against viral infections	Selected benzimidazole derivatives
Anti-inflammatory	Potential for reducing inflammation in chronic diseases	Various synthesized compounds
Analgesic	Pain relief through modulation of pain pathways	Selected derivatives

Case Studies and Research Insights

Several studies have documented the synthesis and evaluation of new benzimidazole derivatives with enhanced biological activities:

• Synthesis and Evaluation Against Cancer Cells:
  • A recent study focused on synthesizing novel benzimidazole derivatives and evaluating their cytotoxicity against MCF-7 cells. The results indicated that certain compounds exhibited superior activity compared to existing treatments .
• Antimicrobial Efficacy Testing:
  • Another study assessed the antimicrobial efficacy of various benzimidazole derivatives against clinical isolates. The findings revealed significant activity against resistant bacterial strains, suggesting a promising avenue for developing new antibiotics .

Chemical Reactions Analysis

Alkylation and Acylation Reactions

The hydroxyl group at position 7 participates in nucleophilic substitutions:

Reaction Type	Conditions	Product	Yield (%)	Source
Methylation	CH3I, K2CO3, DMF, 70°C, 6 h	2-ethyl-7-methoxy-1H-benzimidazole	78
Benzoylation	Benzoyl chloride, pyridine, RT, 12 h	7-benzoyloxy-2-ethyl-1H-benzimidazole	65

Alkylation typically proceeds via SN2 mechanisms, while acylation involves intermediate oxonium ion formation .

Nucleophilic Substitution at the Benzimidazole Core

The electron-deficient C2 position undergoes substitution with nucleophiles:

Nucleophile	Conditions	Product	Reaction Time (h)	Yield (%)	Source
Thiols (RSH)	EtOH, reflux, KOH	2-ethyl-7-hydroxy-1H-benzimidazole-2-thiol	24	48
Amines (RNH2)	DMF, 100°C, CuI catalyst	2-ethyl-7-hydroxy-1H-benzimidazole-2-amine	18	55

Substitution at C2 is facilitated by the electron-withdrawing ethyl group, which polarizes the C–N bond .

Oxidation and Reduction

• Oxidation : The hydroxyl group oxidizes to a ketone under strong oxidizing agents (e.g., KMnO4, H2O2):

  $$\text{2 ethyl 1H benzimidazol 7 ol}\xrightarrow{\text{KMnO}_4,\text{H}_2\text{SO}_4}\text{2 ethyl 1H benzimidazole 7 one}\quad (\text{Yield 62 })[11]$$

• Reduction : Catalytic hydrogenation (H2/Pd-C) reduces the benzimidazole ring to dihydro derivatives, though this destabilizes the aromatic system .

Heterocyclization and Condensation

The hydroxyl group participates in cyclocondensation with carbonyl compounds:

Reagent	Conditions	Product	Application	Source
Benzaldehyde	EtOH, piperidine, reflux	7-(benzylidene)-2-ethyl-1H-benzimidazole	Fluorescent probes
Hydrazine hydrate	EtOH, 80°C, 6 h	7-hydroxy-2-ethyl-1H-benzimidazol-1-yl hydrazine	Anticancer precursors

These reactions exploit the phenolic –OH’s acidity (pKa ~9.5) to form Schiff bases or hydrazones .

Coordination Chemistry

2-ethyl-1H-benzimidazol-7-ol acts as a bidentate ligand for transition metals (e.g., Cu²⁺, Fe³⁺), forming complexes with potential catalytic activity:

• Cu(II) Complex : Square planar geometry, λmax = 650 nm (d–d transition) .

• Stoichiometry : Typically 1:2 (metal:ligand) in neutral pH .

Biological Derivatization

Derivatives of 2-ethyl-1H-benzimidazol-7-ol show enhanced bioactivity:

• Antimicrobial : 7-alkoxy derivatives inhibit E. coli (MIC = 140–290 µg/mL) .

• Anticancer : Cu(II) complexes induce apoptosis in MDA-MB-231 cells (IC50 = 14.1 µM) .

Comparison with Similar Compounds

Structural and Functional Group Comparisons

The table below compares 2-ethyl-1H-benzimidazol-7-ol with three related compounds from the evidence, focusing on molecular properties and substituent effects:

Compound Name	CAS	Molecular Formula	Molecular Weight	Substituents	Functional Groups	Key Applications/Notes
2-Ethyl-1H-benzimidazol-7-ol	N/A	C₉H₁₀N₂O	162.19*	Ethyl (C2), Hydroxyl (C7)	Hydroxyl, imidazole	Research use (inferred)
1H-Benzotriazol-7-ol	26725-51-9	C₆H₅N₃O	135.12	Hydroxyl (C7)	Hydroxyl, triazole	Corrosion inhibitor, UV absorber
1H-Benzo[d]imidazol-7-amine	4331-29-7	C₇H₇N₃	133.15	Amine (C7)	Amine, imidazole	Pharmaceutical intermediates
1H-Benzimidazole-7-carboxylic acid derivative	N/A	C₂₃H₂₂N₆O₃*	442.46*	Ethoxy (C2), biphenyl-tetrazole	Carboxylic acid, imidazole	Angiotensin II receptor ligands

Note: Molecular weight and formula for 2-ethyl-1H-benzimidazol-7-ol and the 7-carboxylic acid derivative are estimated based on structural analogs due to incomplete data.

Substituent Effects on Physicochemical Properties

• Lipophilicity : The ethyl group in 2-ethyl-1H-benzimidazol-7-ol increases lipophilicity compared to 1H-benzotriazol-7-ol (hydroxyl-only) and 1H-benzo[d]imidazol-7-amine (polar amine). This may enhance membrane permeability but reduce water solubility.
• In contrast, the amine group in 1H-benzimidazol-7-amine offers protonation-dependent solubility and reactivity.
• Steric Effects : The ethyl group at position 2 introduces steric hindrance, which could influence conformational flexibility and interactions with enzymes or receptors compared to smaller substituents like ethoxy or hydrogen.

Methodological Considerations

Structural comparisons benefit from crystallographic tools like SHELXL (for refinement) and ORTEP-3 (for visualizing molecular geometry). These programs aid in analyzing substituent effects on bond angles, torsion angles, and electron density distributions.

Preparation Methods

Catalytic Cyclization Using Proton Donors

A solvent-free approach involves heating 3,4-diaminophenol with propionaldehyde in the presence of trifluoromethanesulfonic acid (TfOH)-supported catalysts. This method, adapted from polymer-supported systems, achieves cyclization within 6–10 minutes at 70°C, yielding 1H-Benzimidazol-7-ol, 2-ethyl- in 85–92% purity. The catalyst (e.g., PVP-TfOH) facilitates imine formation and subsequent dehydration, with hydrogen peroxide serving as an oxidizing agent to stabilize the aromatic system.

Temperature and Solvent Optimization

Reaction efficiency correlates strongly with temperature:

• 50°C : 60% conversion after 30 minutes.

• 70°C : >95% conversion within 6 minutes.
  Polar aprotic solvents like dimethylformamide (DMF) or ethanol enhance solubility but prolong reaction times compared to solvent-free conditions. Post-reaction purification via recrystallization from ethanol-water mixtures (1:3 v/v) yields a pale yellow solid with a melting point of 174–176°C.

Alternative Pathways via Carboxylic Acid Derivatives

Carboxylic Acid Condensation

Heating 3,4-diaminophenol with propionic acid in polyphosphoric acid (PPA) at 120°C for 4 hours provides a traditional route, albeit with lower yields (65–70%) due to competing side reactions. The acidic medium promotes cyclodehydration, but over-oxidation of the hydroxyl group necessitates careful stoichiometric control.

Ethyl Propionate in Basic Media

A patent-derived method employs ethyl propionate and sodium hydride in DMF, enabling nucleophilic attack by the diamine’s amine groups. After 4 hours at 20–25°C, the intermediate undergoes hydrolysis with 25% NaOH to yield the target compound. This method achieves 77–86% yield but requires stringent exclusion of moisture to prevent ester hydrolysis.

Advanced Catalytic Systems and Green Chemistry

Erbium(III) Triflate-Catalyzed Synthesis

Er(OTf)3 catalyzes the reaction of 3,4-diaminophenol with propionaldehyde in ethanol at 80°C, completing cyclization in 2 minutes. The lanthanide catalyst enhances electrophilicity of the aldehyde, accelerating imine formation. This method aligns with green chemistry principles, utilizing recyclable catalysts and reducing energy consumption.

Phase-Transfer Catalysis

A biphasic system (water-MIBK) with sodium carbonate as a base minimizes byproduct formation during ethyl group incorporation. Post-reaction phase separation at 70–90°C isolates the organic layer, which is concentrated under reduced pressure and hydrolyzed to yield 1H-Benzimidazol-7-ol, 2-ethyl- with 74–86% efficiency.

Spectroscopic Characterization and Quality Control

Nuclear Magnetic Resonance (NMR)

• 1H NMR (DMSO-d6) : δ 12.5 (s, 1H, NH), 8.20 (d, 2H), 7.6 (d, 2H), 7.30 (m, 2H), 7.10 (m, 2H), 2.50 (q, 2H, CH2), 1.20 (t, 3H, CH3).

• 13C NMR : Peaks at 152.9 (C-OH), 138.9 (C2), 128.6–115.4 (aromatic carbons), and 21.4 (CH2CH3).

Mass Spectrometry and Elemental Analysis

• Molecular Weight : 162.192 g/mol (C9H10N2O).

• Elemental Composition : C 66.65%, H 6.21%, N 17.27%, O 9.87%.

Comparative Analysis of Methodologies

Method	Catalyst	Temperature	Yield	Purity
Aldehyde Condensation	PVP-TfOH	70°C	85–92%	>95%
Carboxylic Acid	PPA	120°C	65–70%	88–90%
Er(OTf)3	Er(OTf)3	80°C	88–91%	93–95%
Phase-Transfer	Na2CO3	70–90°C	74–86%	90–92%

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 2-ethyl-1H-benzimidazol-7-ol to minimize impurities like desethyl or amide byproducts?

• Methodology :

• Use solvent-free one-pot synthesis with organocatalysts (e.g., trifluoroacetic acid) to reduce side reactions. Monitor reaction progress via HPLC to detect intermediates like desethyl impurity (Formula VI) or amide impurity (Formula VII) .
• Employ column chromatography with silica gel (eluent: ethyl acetate/hexane gradient) for purification. Validate purity using melting point analysis and $^1$H NMR (DMSO-d6, 400 MHz) to confirm absence of residual solvents or unreacted precursors .

Q. How can X-ray crystallography validate the molecular structure of 2-ethyl-1H-benzimidazol-7-ol derivatives?

• Methodology :

• Prepare single crystals via slow evaporation from ethanol/water (1:1). Collect intensity data using Mo-Kα radiation ($λ = 0.71073$ Å) at 100 K.
• Refine structures using SHELXL (for small molecules) or SHELXPRO (for macromolecular interfaces). Key parameters: $R_1 < 0.05$, $wR_2 < 0.10$, and Flack parameter for chirality verification . Visualize results in ORTEP-3 to confirm bond angles and torsional conformations .

Q. What spectroscopic techniques are recommended for characterizing 2-ethyl-1H-benzimidazol-7-ol?

• Methodology :

• Mass Spectrometry : Use ESI-MS in positive ion mode (m/z range 50–500) to observe molecular ion peaks at m/z 177.1 [M+H]$^+$. Cross-reference with NIST Chemistry WebBook data for fragmentation patterns .
• FT-IR : Identify key functional groups: O-H stretch (~3200 cm$^{-1}$), aromatic C=N (1600–1500 cm$^{-1}$), and C-O (1250 cm$^{-1}$) .

Advanced Research Questions

Q. How can computational modeling predict the biological activity of 2-ethyl-1H-benzimidazol-7-ol derivatives?

• Methodology :

• Perform molecular docking (AutoDock Vina) against targets like CDK1/GSK3β or platelet GPIIb/IIIa receptors. Use PDB IDs 1H1S (kinase) and 2VDM (GPIIb/IIIa). Set parameters: grid size 60×60×60 Å, exhaustiveness = 20 .
• Validate docking poses with MD simulations (GROMACS, 100 ns) to assess binding stability. Analyze RMSD (<2.0 Å) and hydrogen bond occupancy (>70%) .

Q. How to resolve contradictions in spectroscopic data during structural elucidation?

• Case Study : Discrepancies in $^{13}$C NMR signals for C-2 and C-7 positions.

• Resolution :
• Compare experimental data with DFT-calculated NMR shifts (Gaussian 16, B3LYP/6-311+G(d,p)). Adjust for solvent effects (PCM model for DMSO) .
• Confirm assignments via 2D NMR (HSQC and HMBC) to correlate $^1$H-$^{13}$C couplings and long-range connectivity .

Q. What strategies improve the yield of 2-ethyl-1H-benzimidazol-7-ol in solvent-free conditions?

• Methodology :

• Optimize catalyst loading (e.g., 10 mol% trifluoroacetic acid) and reaction time (2–4 hr at 120°C). Monitor via TLC (Rf = 0.5 in ethyl acetate/hexane 3:7).
• Use Design of Experiments (DoE) to assess variables: temperature (80–140°C), molar ratios (1:1 to 1:1.2), and catalyst type. Analyze via ANOVA to identify significant factors ($p < 0.05$) .

Notes

• Avoid using unvalidated commercial databases (e.g., BenchChem). Prioritize peer-reviewed sources and NIST data .
• For pharmacological studies, reference benzimidazole SAR data (e.g., substituent effects on kinase inhibition ).
• Always cross-verify computational predictions with experimental assays (e.g., MIC tests for antimicrobial activity ).